Cas no 1804370-89-5 (4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol)

• Product Name: 4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol
• CAS No: 1804370-89-5
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4871983
• Update Time: 2025-05-21

4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-6-2-5(9)4(3-13)7(12-6)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： LMRUXEUNXUOFPG-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)F)C=1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol

4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1804370-89-5)

4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol, also known by its CAS registry number CAS No. 1804370-89-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, methoxy, and hydroxymethyl groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

The synthesis of 4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and hydroxylation reactions, to achieve the desired product. These methods not only highlight the versatility of pyridine derivatives but also underscore the importance of precise reaction control in organic synthesis.

In terms of applications, this compound has garnered attention in the field of agrochemistry due to its potential as a herbicide or fungicide. Studies have demonstrated that 4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol exhibits remarkable activity against various plant pathogens, making it a promising candidate for agricultural pest control. Additionally, its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic characteristics to enhance device performance.

The pharmacological potential of this compound is another area of active investigation. Preclinical studies have revealed that 4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol possesses anti-inflammatory and antioxidant properties, suggesting its potential application in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows promise as a chemotherapeutic agent with reduced toxicity compared to conventional treatments.

In conclusion, 4-Chloro-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1804370-89-5) is a multifaceted compound with diverse applications across multiple disciplines. Its synthesis, properties, and potential uses continue to be subjects of intense scientific inquiry. As research progresses, this compound is expected to contribute significantly to advancements in agriculture, materials science, and medicine.